Cas no 51775-50-9 (Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-)

Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]- structure
51775-50-9 structure
Product Name:Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-
CAS No:51775-50-9
MF:C18H13NS
MW:275.367522954941
CID:361436
PubChem ID:10061960
Update Time:2025-04-19

Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-
    • 4-[5-(4-methylphenyl)thiophen-2-yl]benzonitrile
    • DTXSID90435024
    • 51775-50-9
    • Inchi: 1S/C18H13NS/c1-13-2-6-15(7-3-13)17-10-11-18(20-17)16-8-4-14(12-19)5-9-16/h2-11H,1H3
    • InChI Key: WDCWGXDRZVQJLW-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1C=CC(C)=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 275.07699
  • Monoisotopic Mass: 275.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 23.79
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